Cas no 922165-68-2 (1,3-Butanediol, 1,1-dimethoxy-3-methyl-)
922165-68-2 structure
Product Name:1,3-Butanediol, 1,1-dimethoxy-3-methyl-
CAS No:922165-68-2
MF:C7H16O4
MW:164.199542999268
CID:741883
PubChem ID:71421712
Update Time:2025-04-19
1,3-Butanediol, 1,1-dimethoxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanediol, 1,1-dimethoxy-3-methyl-
- 1,1-dimethoxy-3-methylbutane-1,3-diol
- 922165-68-2
- DTXSID00840761
-
- Inchi: 1S/C7H16O4/c1-6(2,8)5-7(9,10-3)11-4/h8-9H,5H2,1-4H3
- InChI Key: PXWJHVMYHHDZBR-UHFFFAOYSA-N
- SMILES: OC(C)(C)CC(O)(OC)OC
Computed Properties
- Exact Mass: 164.10485899g/mol
- Monoisotopic Mass: 164.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 58.9Ų
1,3-Butanediol, 1,1-dimethoxy-3-methyl- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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